Cas no 3128-06-1 (Glurate)

• Product Name: Glurate
• CAS No: 3128-06-1
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD00004412
• CID: 43839
• PubChem ID: 18407
• Update Time: 2025-04-18

Glurate Chemical and Physical Properties

Names and Identifiers

• 4-Acetylbutyric acid
• 5-oxohexanoic acid
• Ketohexanoicacid
• 5-Ketohexanoic acid~5-Oxohexanoic acid
• 5-Ketohexanoic acid
• 5-OXOHEXANOATE
• 4-acetyl-butanoic acid
• 5-Ketocaproic acid
• 5-oxocaproic acid
• 5-oxo-hexanoic acid
• Hexanoic acid,5-oxo
• Glurate
• gamme-Acetylbutyric acid
• delta-Oxocaproic acid
• 3128-06-1
• NSC 5281
• HY-W001957
• UNII-RO0W8YUJ2W
• 5-keto-n-caproic acid
• 4-Acetylbutyric acid, 97%
• 4-Acetyl-butyrate
• AKOS001273158
• EINECS 221-511-7
• 31280-60-1
• 5-keto-hexanoic acid
• 4-acetylbutyrate
• Q27098282
• delta-Ketocaproic acid
• DTXSID9062855
• g-Acetylbutyrate
• NSC-5281
• 4-acetyl-butyric acid
• 5-ketocaproate
• LMFA01060010
• gamma-Acetylbutyrate
• 5-ketohexanoate
• InChI=1/C6H10O3/c1-5(7)3-2-4-6(8)9/h2-4H2,1H3,(H,8,9
• g-Acetylbutyric acid
• MFCD00004412
• 5-keto-N-Caproate
• SCHEMBL15468
• EN300-23059
• Hexanoic acid, 5-oxo-
• FT-0600819
• Z147652222
• NSC5281
• delta-oxocaproate
• 5-oxo-caproic acid
• AS-54714
• NS00046625
• gamma-Acetylbutyric acid
• 4-oxopentane-1-carboxylic acid
• 4-Acetyl-butanoate
• 4AT
• .DELTA.-KETOHEXANOIC ACID
• 4-Acetylbutyricacid
• RO0W8YUJ2W
• .gamma.-Acetylbutyric acid
• .delta.-Oxocaproic acid
• 4-Acetylbutyric Acid-d5
• CHEBI:15888
• CAPROIC ACID, .DELTA.-OXO-
• K0014
• 5-oxocaproate
• SY015106
• C02129
• 6,7-DIMETHOXY-1,2,3,4-TETRAHYDROISOQUINOLINE-1-ACETICACID
• 5-oxohexanoic acid;4-Acetylbutyric Acid
• .delta.-Ketocaproic acid
• delta-ketocaproate
• CS-W001957
• TD8115
• J-018356
• DB-006614
• FA159384

• MDL： MFCD00004412
• Inchi： 1S/C6H10O3/c1-5(7)3-2-4-6(8)9/h2-4H2,1H3,(H,8,9)
• InChI Key： MGTZCLMLSSAXLD-UHFFFAOYSA-N
• SMILES： O=C(C)CCCC(=O)O
• BRN： 385840

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Not available
• Density: 1.09 g/mL at 25 °C(lit.)
• Melting Point: 13-14 °C (lit.)
• Boiling Point: 274-275 °C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.4451(lit.)
• Water Partition Coefficient: Slightly soluble in water, chloroform and methanol.
• PSA: 54.37000
• LogP: 0.83030
• Solubility: Soluble in water, ethanol and diethyl ether.

Glurate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S26-S36
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S26;S36
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters